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Compound of Interest

Compound Name: JF646-Hoechst

Cat. No.: B15553639 Get Quote

JF646-Hoechst Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and use of JF646-
Hoechst, a fluorogenic, red-emitting DNA probe.

Frequently Asked Questions (FAQs)
Q1: What is JF646-Hoechst and what are its primary applications?

A1: JF646-Hoechst is a red-emitting, fluorogenic DNA probe that is cell-permeable.[1] It

preferentially binds to the minor groove of AT-rich regions of DNA.[1] Its fluorescence is

significantly enhanced upon binding to DNA, which allows for no-wash staining protocols.[1] It

is suitable for a variety of imaging applications, including confocal microscopy and super-

resolution microscopy (such as PALM and PAINT), in both live and fixed cells.

Q2: What are the spectral properties of JF646-Hoechst?

A2: When bound to DNA, JF646-Hoechst has an excitation maximum of approximately 655

nm and an emission maximum of approximately 670 nm.

Q3: Is JF646-Hoechst suitable for live-cell imaging?

A3: Yes, JF646-Hoechst is cell-permeable and suitable for live-cell imaging applications.

However, as with all DNA-binding dyes, it is crucial to use the lowest effective concentration

and minimize light exposure to avoid potential cytotoxicity and phototoxic effects.
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Q4: Can JF646-Hoechst be used for multiplexing experiments?

A4: Yes, JF646-Hoechst can be used in multi-color imaging experiments. For instance, it has

been used in three-color experiments with green and orange fluorescent probes.

Stability and Storage Conditions
Proper storage and handling are critical to ensure the stability and performance of JF646-
Hoechst.

Storage Recommendations
Form

Storage
Temperature

Duration Special Conditions

Lyophilized Powder -20°C Up to 12 months Protect from light

DMSO Stock Solution -20°C Up to 1 month
Protect from light,

stored under nitrogen

-80°C Up to 6 months
Protect from light,

stored under nitrogen

Aqueous Working

Solution
2-8°C Use immediately Protect from light

Stability Considerations
Light Sensitivity: JF646-Hoechst is sensitive to light. All handling steps, including storage,

reconstitution, and staining, should be performed in the dark or with minimal light exposure

to prevent photobleaching.

pH Sensitivity: The fluorescence intensity of Hoechst dyes can be pH-dependent, with

increased intensity at higher pH.

Quenching: The fluorescence of Hoechst dyes can be quenched by bromodeoxyuridine

(BrdU).
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Preparing Stock Solutions
To prepare a stock solution, dissolve the lyophilized JF646-Hoechst powder in high-quality,

anhydrous dimethyl sulfoxide (DMSO) to a concentration of 1-10 mM.

Vortex briefly to ensure the dye is fully dissolved.

Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots as recommended in the storage table.

Staining Protocol for Fixed Cells
This protocol provides a general guideline for staining fixed cells. Optimization may be required

depending on the cell type and experimental conditions.

Cell Preparation Staining Imaging

Start with cells grown on coverslips Fix cells (e.g., 4% PFA) Permeabilize cells (e.g., 0.1% Triton X-100) Prepare 1 µM JF646-Hoechst in PBSProceed to staining Incubate for 1 hour at RT in the dark Wash cells with PBS (optional for no-wash)Proceed to imaging Mount coverslip Image (Ex: ~655 nm, Em: ~670 nm)

Cell Preparation Staining Imaging

Start with healthy, sub-confluent cells Prepare working solution (100 nM - 1 µM) in mediaProceed to staining Incubate at 37°C for 15-60 min in the dark Wash with pre-warmed media (optional)Proceed to imaging Image immediately in fresh media
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Problem Identification

Solutions for No/Weak Signal Solutions for High Background Solutions for Phototoxicity

Staining Issue with JF646-Hoechst

No/Weak Signal High Background Phototoxicity (Live Cells)

Check dye storage & handling Increase dye concentration Verify microscope filter set Increase incubation time (live cells) Decrease dye concentration Add optional wash step Decrease dye concentration Minimize light exposure & intensity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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